3-Phenyl-5-(1-phenylpropyl)-1,2,4-oxadiazole
Overview
Description
3-Phenyl-5-(1-phenylpropyl)-1,2,4-oxadiazole, also known as PPO, is a heterocyclic compound. It has a molecular formula of C17H16N2O and a molecular weight of 264.328 .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For example, a series of (3-phenyl-5-(1-phenyl-3-aryl-1H-pyrazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)(pyridin-4-yl)methanones was synthesized by condensing suitably substituted chalcones, i.e., 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-ones, and isoniazid in acetic acid .Scientific Research Applications
- Anticancer Agents : Researchers investigate the anticancer potential of 3-phenyl-5-(1-phenylpropyl)-1,2,4-oxadiazole derivatives. These compounds may inhibit tumor cell proliferation and induce apoptosis .
- Neurotransmitter Modulation : The compound’s structural features make it a candidate for modulating neurotransmitter systems, including norepinephrine transporters (NET). Such modulation could have implications for neurological disorders .
- Garlic-Derived Compounds : 3-phenyl-5-(1-phenylpropyl)-1,2,4-oxadiazole shares similarities with garlic-derived allyl sulfur compounds. These compounds exhibit antioxidant properties and may impact oxidative stress-related diseases .
- Electron Transport Materials : Researchers explore the use of 3-phenyl-5-(1-phenylpropyl)-1,2,4-oxadiazole derivatives as electron transport materials in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Their unique electronic properties contribute to device efficiency .
- Enzyme Inhibitors : The compound’s structure suggests potential as enzyme inhibitors. Researchers investigate its effects on specific enzymes, such as kinases or proteases, for therapeutic purposes .
- In Silico Studies : Researchers perform computational studies to understand the compound’s interactions with biological targets. These studies aid in drug design and optimization .
Medicinal Chemistry and Drug Development
Organosulfur Compounds and Antioxidant Properties
Materials Science and Organic Semiconductors
Biological Activity and Enzyme Inhibition
Computational Chemistry and Molecular Modeling
Future Directions
The future directions for research on 3-Phenyl-5-(1-phenylpropyl)-1,2,4-oxadiazole could include further exploration of its biological activity, potential applications in medicinal chemistry, and development of novel synthetic routes. The compound’s potential as an antituberculosis agent suggests it could be a promising area for future research.
properties
IUPAC Name |
3-phenyl-5-(1-phenylpropyl)-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O/c1-2-15(13-9-5-3-6-10-13)17-18-16(19-20-17)14-11-7-4-8-12-14/h3-12,15H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCQHPQSVZAQGAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C2=NC(=NO2)C3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Phenyl-5-(1-phenylpropyl)-1,2,4-oxadiazole | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-{3-[(5-Bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}-4-(4-chlorophenyl)butane-1,4-dione](/img/structure/B2417316.png)
![N-[[1-(1,3-Benzoxazol-2-yl)pyrrolidin-2-yl]methyl]-2-(1,3-dimethyl-2,6-dioxopurin-7-yl)acetamide](/img/structure/B2417319.png)
![N-[5-(2-amino-2-oxoethyl)sulfanyl-1,3,4-thiadiazol-2-yl]-2,4-dichlorobenzamide](/img/structure/B2417320.png)
![1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)urea](/img/structure/B2417326.png)
![2-(benzo[d]isoxazol-3-yl)-N-(2-(quinolin-8-yloxy)ethyl)acetamide](/img/structure/B2417330.png)
![4-ethoxy-N-[2-(3-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide](/img/structure/B2417331.png)
![{1,7-Dioxaspiro[4.5]decan-2-yl}methanamine](/img/structure/B2417334.png)